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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500

For immediate release: This document provides essential safety and logistical information for
the proper disposal of pentachloroethane, a toxic and environmentally hazardous substance.
Researchers, scientists, and drug development professionals must adhere to these procedural
guidelines to ensure personal safety and environmental compliance. Pentachloroethane is
classified as a hazardous waste, and its disposal is regulated by federal and state
environmental agencies.[1]

Quantitative Data and Regulatory Information

Pentachloroethane is designated as a hazardous waste by the U.S. Environmental Protection
Agency (EPA). The following table summarizes key quantitative and regulatory data.

Parameter Value/Information Source
EPA Hazardous Waste

U184 [21[3]
Number
UN Number 1669 [3]
UN Hazard Class 6.1 (Toxic) [4]
UN Pack Group Il [4]
Reportable Quantity (RQ) 10 Ibs (4.54 kqg) [5]

log Pow (Octanol-Water
" . 2.89 [6]
Partition Coefficient)
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Note: The log Pow value indicates a potential for bioaccumulation in aquatic organisms.[7]

Experimental Protocols: Disposal and
Decontamination Procedures

The proper disposal of pentachloroethane is a critical safety protocol. The following step-by-

step methodology must be followed to manage pentachloroethane waste and handle spills.

2.1 Personal Protective Equipment (PPE)

Before handling pentachloroethane, all personnel must be equipped with the following PPE:

Gloves: Solvent-resistant gloves.[1]

Eye Protection: Chemical safety goggles or a face shield in combination with breathing
protection.[4]

Respiratory Protection: A NIOSH/MSHA approved respirator with a filter for organic gases
and vapors, especially if ventilation is inadequate.[4][6]

Protective Clothing: Appropriate protective clothing to prevent skin exposure.[6]

2.2 Waste Collection and Storage

Segregation: Collect all pentachloroethane waste in dedicated, properly labeled, and
sealed containers.[4][8] Do not mix with other waste streams, particularly incompatible
materials such as strong bases (e.g., sodium hydroxide), chemically active metals (e.g.,
potassium, sodium), and oxidizers.[1]

Labeling: Clearly label waste containers with "Hazardous Waste" and the name
"Pentachloroethane."[3]

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from sources
of ignition.[6] Ensure secondary containment is used to prevent spills.

2.3 Spill and Leak Procedure
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In the event of a pentachloroethane spill or leak, follow these steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]
Ventilate: Ensure the area is well-ventilated.[1]

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth.[1][4] Do not use combustible materials.

Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for disposal as hazardous waste.[1][4]

Decontamination: Wash the spill area thoroughly after cleanup is complete.[1]

Reporting: Report the spill to the appropriate environmental health and safety personnel.

2.4 Final Disposal

Professional Disposal: Pentachloroethane must be disposed of through a licensed
hazardous waste disposal facility.[6] Contact your institution's Environmental Health and
Safety (EHS) office or a certified waste management contractor for specific procedures and
to schedule a pickup.[1][8]

Regulatory Compliance: Generators of waste containing pentachloroethane must comply
with all local, state, and federal regulations regarding storage, transportation, treatment, and
disposal.[3]

Visualized Workflow: Pentachloroethane Disposal
Pathway

The following diagram illustrates the logical steps for the proper disposal of

pentachloroethane, from waste generation to final disposal.
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A flowchart illustrating the procedural steps for the safe disposal of pentachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Pentachloroethane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166500#pentachloroethane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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